Cas no 53761-31-2 (2,4(1H,3H)-Pyrimidinedione,5-(2-hydroxypropyl)-)
53761-31-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-(2-hydroxypropyl)-
CAS No:53761-31-2
MF:C7H10N2O3
MW:170.165901660919
CID:380781
PubChem ID:299875
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,5-(2-hydroxypropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-(2-hydroxypropyl)-
- 5-(2-hydroxypropyl)-1H-pyrimidine-2,4-dione
- 5-(2-Hydroxy-2-methylethyl)uracil
- 5-(2-hydroxypropyl)-1H,3H-pyrimidine-2,4-dione
- 5-(2-hydroxy-propyl)-1H-pyrimidine-2,4-dione
- 5-(2-hydroxypropyl)pyrimidine-2,4(1H,3H)-dione
- AC1L6V8Z
- NSC173722
- DTXSID40306033
- NSC-173722
- 53761-31-2
-
- Inchi: 1S/C7H10N2O3/c1-4(10)2-5-3-8-7(12)9-6(5)11/h3-4,10H,2H2,1H3,(H2,8,9,11,12)
- InChI Key: ZSKJDRZQWNMCPC-UHFFFAOYSA-N
- SMILES: OC(C)CC1=CNC(NC1=O)=O
Computed Properties
- Exact Mass: 170.0692
- Monoisotopic Mass: 170.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- PSA: 78.43
- LogP: -1.01350
2,4(1H,3H)-Pyrimidinedione,5-(2-hydroxypropyl)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
53761-31-2 (2,4(1H,3H)-Pyrimidinedione,5-(2-hydroxypropyl)-) Related Products
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